Cas no 35542-75-7 (Propane, 2-bromo-1,1,3,3-tetraethoxy-)

• Product Name: Propane, 2-bromo-1,1,3,3-tetraethoxy-
• CAS No: 35542-75-7
• MF: C₁₁H₂₃BrO₄
• MW: 299.20192360878
• CID: 1471416
• PubChem ID: 12277105
• Update Time: 2025-04-20

Propane, 2-bromo-1,1,3,3-tetraethoxy- Chemical and Physical Properties

Names and Identifiers

• Propane, 2-bromo-1,1,3,3-tetraethoxy-
• 2-bromo-1,1,3,3-tetraethoxy-propane
• 2-bromo-1,1,3,3-tetraethoxypropane
• SCHEMBL11488780
• 35542-75-7

• Inchi： 1S/C11H23BrO4/c1-5-13-10(14-6-2)9(12)11(15-7-3)16-8-4/h9-11H,5-8H2,1-4H3
• InChI Key： LNGFSVBKDJEZTF-UHFFFAOYSA-N
• SMILES： BrC(C(OCC)OCC)C(OCC)OCC

Computed Properties

• Exact Mass: 298.07799
• Monoisotopic Mass: 298.07797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92